Cas no 1213016-49-9 ((2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol
• CAS No: 1213016-49-9
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• MDL: MFCD09253686
• CID: 1216579
• PubChem ID: 55278900
• Update Time: 2025-10-28

(2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(2-methoxyphenyl)ethanol
• (S)-2-Amino-2-(3-methoxyphenyl)ethanol
• (S)-b-AMino-3-Methoxy-benzeneethanol
• (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol
• (S)-2-Amino-2-(3-methoxyphenyl)ethanol hydrochloride
• (2S)-2-AMINO-2-(3-METHOXYPHENYL)ETHAN-1-OL HCl
• (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol hydrochloride
• (2S)-2-amino-2-(3-methoxyphenyl)ethanol
• MFCD09253686
• (S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol
• AKOS006332327
• CS-0037658
• DB-222790
• 1213016-49-9
• (2S)?-?2-?amino-?2-?(3-?methoxyphenyl)?ethanol
• EN300-1844348
• SCHEMBL8514631
• AKOS015927846
• N11091
• AS-49825

• MDL： MFCD09253686
• Inchi： 1S/C9H13NO2.ClH/c1-12-8-4-2-3-7(5-8)9(10)6-11;/h2-5,9,11H,6,10H2,1H3;1H/t9-;/m1./s1
• InChI Key： CHLMFPQGTHFLAT-SBSPUUFOSA-N
• SMILES： Cl.OC[C@H](C1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol (CAS No. 1213016-49-9): Properties, Applications, and Research Insights

The compound (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol, identified by its CAS No. 1213016-49-9, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the 3-methoxyphenyl group and the (2S)-stereocenter, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, synthetic routes, and emerging applications, while addressing trending queries such as "chiral building blocks in drug discovery" and "sustainable synthesis of amino alcohols."

Chemically, (2S)-2-amino-2-(3-methoxyphenyl)ethan-1-ol belongs to the class of β-amino alcohols, known for their versatility in asymmetric catalysis and medicinal chemistry. The presence of the methoxy group at the meta-position enhances its electron-donating properties, influencing reactivity in cross-coupling reactions. Researchers frequently search for "CAS 1213016-49-9 solubility" or "stability under acidic conditions," highlighting its practical handling requirements. Studies confirm its stability in neutral pH but recommend inert atmospheres for long-term storage to prevent oxidation.

In pharmaceutical contexts, this compound serves as a precursor for neurologically active agents, aligning with the growing interest in "CNS-targeting small molecules." Its chiral purity (>98% ee) is critical for minimizing off-target effects, a topic often queried as "enantiopure amino alcohol synthesis." Recent patents leverage its scaffold for dopamine receptor modulators, addressing neurodegenerative diseases—a hotspot in 2024 biomedical research. Sustainable production methods, such as enzymatic resolution or biocatalytic asymmetric synthesis, are gaining traction, reflecting the industry’s shift toward greener chemistry.

Analytical characterization of CAS 1213016-49-9 typically involves HPLC-MS and chiral chromatography, with users frequently asking about "HPLC methods for amino alcohol separation." The compound’s logP value (~1.2) suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration studies. Computational modeling, another trending topic, predicts its molecular docking affinity for proteins like monoamine oxidases, explaining its relevance in "structure-based drug design" forums.

Industrial-scale applications focus on custom synthesis and contract manufacturing, with queries like "bulk suppliers of 1213016-49-9" rising by 30% year-over-year. Regulatory compliance (e.g., REACH and GMP) is frequently discussed, emphasizing documentation of genotoxic impurity thresholds. Future research may explore its utility in peptide mimetics or metal-organic frameworks (MOFs), areas gaining momentum in material science.